1-Methyl-4-[(1,3,4,4-tetrachloro-2-nitrobuta-1,3-dien-1-yl)sulfanyl]benzene

• CAS No.: 181716-56-3
• Molecular Formula: C11H7Cl4NO2S
• Molecular Weight: 359.1 g/mol
• IUPAC Name: 1-methyl-4-(1,3,4,4-tetrachloro-2-nitrobuta-1,3-dienyl)sulfanylbenzene
• InChI: InChI=1S/C11H7Cl4NO2S/c1-6-2-4-7(5-3-6)19-11(15)9(16(17)18)8(12)10(13)14/h2-5H,1H3
• InChI Key: SXDOQPILVMKHBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC(=C(C(=C(Cl)Cl)Cl)[N+](=O)[O-])Cl

Description

1-Methyl-4-[(1,3,4,4-tetrachloro-2-nitrobuta-1,3-dien-1-yl)sulfanyl]benzene is a useful research compound. Its molecular formula is C11H7Cl4NO2S and its molecular weight is 359.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At room temperature, 4.72 g (38 mmol) of 4-methylthiophenol are added to a solution of 10.00 g (36.9 mmol) of 2-nitropentachloro-1,3-butadiene in 20 ml of ether, and the mixture is stirred for 20 h. The ether is then removed under reduced pressure, and the crystal slurry which is formed after addition of 20 ml of methanol is filtered off, washed with cold MeOH (2×10 ml) and dried under reduced pressure, yield 9.9 g (75%), Rf=0.72 (Et2O: petroleum ether=1:3), m.p. 110-111° C.